![molecular formula C9H15ClF3NO2 B6171158 2-[1-methyl-6-(trifluoromethyl)piperidin-3-yl]acetic acid hydrochloride CAS No. 2445791-72-8](/img/no-structure.png)
2-[1-methyl-6-(trifluoromethyl)piperidin-3-yl]acetic acid hydrochloride
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Synthesis Analysis
The synthesis of piperidine derivatives has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Protodeboronation of pinacol boronic esters is one of the methods used in the synthesis of piperidine derivatives .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
In the synthesis of piperidine derivatives, intra- and intermolecular reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Mechanism of Action
The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological system they interact with. Some piperidine derivatives have been found to exhibit a wide variety of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[1-methyl-6-(trifluoromethyl)piperidin-3-yl]acetic acid hydrochloride involves the reaction of 1-methyl-6-(trifluoromethyl)piperidin-3-ol with acetic anhydride to form the corresponding acetate ester. The ester is then hydrolyzed to the carboxylic acid using aqueous sodium hydroxide. The resulting carboxylic acid is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "1-methyl-6-(trifluoromethyl)piperidin-3-ol", "Acetic anhydride", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1-methyl-6-(trifluoromethyl)piperidin-3-ol is reacted with acetic anhydride in the presence of a catalyst such as pyridine to form the corresponding acetate ester.", "Step 2: The ester is then hydrolyzed using aqueous sodium hydroxide to form the carboxylic acid.", "Step 3: The resulting carboxylic acid is then converted to the hydrochloride salt using hydrochloric acid." ] } | |
CAS RN |
2445791-72-8 |
Product Name |
2-[1-methyl-6-(trifluoromethyl)piperidin-3-yl]acetic acid hydrochloride |
Molecular Formula |
C9H15ClF3NO2 |
Molecular Weight |
261.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
